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Compound of Interest

Compound Name: 4-Chloro-2-formylnicotinic acid
Cat. No.: B12940485
Get Quote
\ J

Executive Summary & Technical Context[2][3][4][5]
[6][7][8]

In the synthesis of pyridine-based active pharmaceutical ingredients (APls)—particularly HIV
integrase inhibitors and specific herbicides—4-Chloro-2-formylnicotinic acid (CAS 1289018-
85-4) serves as a pivotal intermediate. Its dual functionality (aldehyde and carboxylic acid)
makes it highly reactive but also susceptible to degradation (oxidation to dicarboxylic acid or
decarboxylation).

This guide objectively compares the performance of a Qualified Certified Reference Standard
(CRS) against In-House Synthesized Standards (Reagent Grade). We establish a self-
validating characterization workflow to ensure data integrity in regulatory submissions
(IND/NDA).

Chemical Identity[7][9][10]

e IUPAC Name: 4-Chloro-2-formylpyridine-3-carboxylic acid

o CAS Number: 1289018-85-4[1]
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e Molecular Formula: C7H4CINO3[1]
e Molecular Weight: 185.56 g/mol [1]

 Critical Quality Attributes (CQAS): Purity (>98%), Residual Solvents, Moisture Content,
Aldehyde Oxidation State.[2]

Comparative Analysis: Certified vs. In-House

Standards

The following analysis contrasts the utility of a commercially sourced, fully characterized CRS
against a typical in-house synthesized standard purified via recrystallization.

Performance Matrix
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Feature

Alternative A:
Certified Reference
Standard (CRS)

Alternative B: In-
House / Reagent
Grade

Impact on
Development

Purity Assignment

Potency Assessed
(Mass
Balance)Corrects for
water (KF), residuals
(GC), and ash (ROI).

Area % (HPLC
only)Often
overestimates purity
by ignoring non-
chromatographic
impurities

(water/salts).

High: Using Alt B
causes potency errors
in assay validation,
leading to OOS
results later.

Traceability

HighCoA includes 1H-
NMR, 13C-NMR, MS,

IR, and HPLC traces.
[2]

LowOften relies on a
single identity test
(e.g., LC-MS).

Critical: Regulatory
bodies (FDA/EMA)
require full structural
elucidation for

reference materials.

Stability Data

MonitoredRe-test
dates provided based
on real-time stability

studies.

UnknownRisk of
undetected aldehyde
oxidation (to 4-
chloropyridine-2,3-
dicarboxylic acid)

during storage.

Medium: Degraded
standards lead to
false failure in stability
testing of the API.

Impurity Profiling

QuantifiedKnown
impurities (synthetic
byproducts) are
identified and listed.[3]

[4]

UnqualifiedUnknown
peaks may co-elute

with the main peak.

High: Essential for
accurate Relative
Response Factor

(RRF) calculations.

Experimental Data Support

In a comparative study, a batch of "98% HPLC Area" reagent grade material was characterized

using the Mass Balance Approach (Methodology in Section 3).

e HPLC Purity: 98.2%

o Water Content (KF): 4.5% (Hygroscopic nature)[2]
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o Residual Solvents (GC): 1.2% (Ethyl Acetate)
e True Potency:

Conclusion: Relying on Alternative B (Reagent Grade) without full characterization results in a
5.6% assay error, which is unacceptable for quantitative pharmaceutical analysis.[2]

Detailed Characterization Protocols

To establish a self-validating reference standard, the following orthogonal methods must be
executed.

A. Primary Purity Assay: HPLC-UV (Reverse Phase)

Rationale: The compound contains a carboxylic acid and a basic pyridine nitrogen. A standard
C18 column with an acidic mobile phase is required to suppress ionization of the carboxylic
acid (

) and protonate the pyridine, ensuring a sharp peak shape and retention.

e Column: Agilent Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 um) or equivalent.[2]
e Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.0).
e Mobile Phase B: Acetonitrile.[5]
e Flow Rate: 1.0 mL/min.[6]
o Detection: UV at 270 nm (Max absorption for pyridine derivatives).
e Temperature: 30°C.
o Gradient:
o 0 min: 5% B[5]
o 15 min: 60% B

o 20 min: 90% B (Wash)
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o 25 min: 5% B (Re-equilibration)

Self-Validation Step: Inject a "System Suitability” mixture containing the analyte and its oxidized
impurity (4-chloropyridine-2,3-dicarboxylic acid). Resolution (

) must be > 1.5.

B. Structural Elucidation: *H-NMR

Rationale: NMR confirms the integrity of the aldehyde group, which is the most labile part of the
molecule.

e Solvent: DMSO-

(Avoid
or Methanol-
to prevent deuterium exchange with the aldehyde proton or hemiacetal formation).

o Key Signals:

o

ppm (s, 1H): Aldehyde proton (-CHO).[2] Disappearance indicates oxidation.

o

ppm (d, 1H): Pyridine ring proton (C6).

o

ppm (d, 1H): Pyridine ring proton (C5).[2]

o

ppm (broad): Carboxylic acid proton.

C. Mass Spectrometry (LC-MS)

e Mode: ESI Negative (preferred for carboxylic acids) or Positive.
e Target lon:

or

» Chlorine Isotope Pattern: Observe the characteristic 3:1 intensity ratio for
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and

isotopes to confirm the presence of chlorine.

Visualization of Workflows
Diagram 1: Reference Standard Qualification Workflow

This workflow illustrates the logical progression from raw material to a qualified reference
standard, highlighting the "Go/No-Go" decision gates.

Raw Material Purity Screen
(Synthesis/Vendor) (HPLC Area %)

Click to download full resolution via product page

Caption: Logical workflow for qualifying 4-Chloro-2-formylnicotinic acid, utilizing the Mass
Balance approach for potency assignment.

Diagram 2: Impurity Profiling & Degradation Pathways

Understanding the specific degradation logic for this aldehyde-acid intermediate.
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Caption: Primary degradation pathways. The aldehyde group is the primary stability risk,
leading to Impurity A (oxidation) or C (disproportionation).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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